Cas no 2792186-05-9 ((1-Cyclopentylethyl)(methyl)amine hydrochloride)

• Product Name: (1-Cyclopentylethyl)(methyl)amine hydrochloride
• CAS No: 2792186-05-9
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• CID: 6396769
• PubChem ID: 165664302
• Update Time: 2025-10-15

(1-Cyclopentylethyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-cyclopentylethyl)(methyl)amine hydrochloride
• 2792186-05-9
• EN300-37433236
• (1-Cyclopentylethyl)(methyl)amine hydrochloride

• Inchi： 1S/C8H17N.ClH/c1-7(9-2)8-5-3-4-6-8;/h7-9H,3-6H2,1-2H3;1H
• InChI Key： CDPMJCQDMUUXPQ-UHFFFAOYSA-N
• SMILES： Cl.N(C)C(C)C1CCCC1

Computed Properties

• Exact Mass: 163.1127773g/mol
• Monoisotopic Mass: 163.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 74.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (1-Cyclopentylethyl)(methyl)amine hydrochloride

Comprehensive Overview of (1-Cyclopentylethyl)(methyl)amine hydrochloride (CAS No. 2792186-05-9)

The compound (1-Cyclopentylethyl)(methyl)amine hydrochloride (CAS No. 2792186-05-9) is a specialized organic salt with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentyl group and a methylamine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutic agents, particularly in central nervous system (CNS) drug discovery and enzyme inhibition studies.

In recent years, the demand for custom synthesis and high-purity intermediates like (1-Cyclopentylethyl)(methyl)amine hydrochloride has surged, driven by advancements in medicinal chemistry and preclinical research. This compound is often searched alongside terms such as "amine derivatives in drug development" and "cyclopentyl-based pharmacophores," reflecting its relevance in modern drug design. Its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo applications.

The synthesis of CAS No. 2792186-05-9 typically involves reductive amination or N-alkylation techniques, with stringent control over reaction conditions to ensure high yield and purity. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. This compound's stability under ambient conditions and compatibility with common organic solvents further contribute to its utility in laboratory-scale and industrial-scale applications.

From an SEO perspective, queries like "buy (1-Cyclopentylethyl)(methyl)amine hydrochloride" or "CAS 2792186-05-9 supplier" highlight its commercial demand. Additionally, discussions on structure-activity relationships (SAR) and scaffold optimization frequently cite this compound as a case study. Its versatility extends to peptide modification and ligand design, aligning with trends in precision medicine and targeted therapy.

Environmental and safety considerations for (1-Cyclopentylethyl)(methyl)amine hydrochloride adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its handling requires adherence to Good Laboratory Practices (GLP). This aligns with broader industry shifts toward green chemistry and sustainable synthesis methods.

In summary, CAS No. 2792186-05-9 represents a critical building block in contemporary chemical research, bridging gaps between academic exploration and industrial application. Its integration into high-throughput screening libraries and drug candidate optimization pipelines underscores its enduring relevance. As the scientific community continues to explore novel amine functionalities, this compound remains a focal point for innovation.